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Compound of Interest

Compound Name: Monomethyl octanoate

Cat. No.: B032748

An in-depth analysis of "/monomethyl octanoate" reveals a potential ambiguity in
nomenclature, leading to two distinct chemical entities: Methyl Octanoate and Monomethyl
Suberate. This technical guide aims to elucidate the properties of both compounds to ensure
clarity for researchers, scientists, and drug development professionals.

Nomenclature Clarification

The term "monomethyl octanoate" can be interpreted in two ways:

o Methyl Octanoate: This is the methyl ester of octanoic acid and is the more common
interpretation. It is a fatty acid methyl ester.

 Monomethyl Octanedioate (Monomethyl Suberate): This refers to the monomethyl ester of
octanedioic acid (suberic acid), a dicarboxylic acid.

Given the potential for confusion, it is crucial to verify the intended compound, for instance by
its CAS number.

Physicochemical Properties

The fundamental physicochemical properties of Methyl Octanoate and Monomethyl Suberate
are summarized below for direct comparison.
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Monomethyl Octanedioate

Property Methyl Octanoate

(Monomethyl Suberate)
Molecular Formula CoH1sO2[1][2][31[4][5] CoH1604
Molecular Weight 158.24 g/mol 188.22 g/mol

Methyl caprylate, Caprylic acid

Synonyms methyl ester, Methyl n- Suberic acid monomethyl ester
octanoate
CAS Number 111-11-5 3946-32-5

Chemical Structure and Data

The structural differences underpin the distinct chemical and physical properties of these
molecules.

Chemical Nomenclature Relationship
User Query:
‘monomethyl octanoate'
Common InterpretaNeral Interpretation
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Methyl Ogtahoate Details
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[ Formula: CoH1802 ] MW: 158.24 g/mol [ Formula: CoH1604 ] [MW: 188.22 g/moD

Mo;omethyl Suberz;tépetails

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-Octanoate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9268272.htm
https://www.chemimpex.com/products/39043
https://www.larodan.com/product/methyl-octanoate/
https://www.chemsynthesis.com/base/chemical-structure-21269.html
https://www.benchchem.com/product/b032748?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b032748?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-Octanoate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9268272.htm
https://www.chemimpex.com/products/39043
https://www.larodan.com/product/methyl-octanoate/
https://www.chemsynthesis.com/base/chemical-structure-21269.html
https://www.benchchem.com/product/b032748#monomethyl-octanoate-molecular-weight-and-formula
https://www.benchchem.com/product/b032748#monomethyl-octanoate-molecular-weight-and-formula
https://www.benchchem.com/product/b032748#monomethyl-octanoate-molecular-weight-and-formula
https://www.benchchem.com/product/b032748#monomethyl-octanoate-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b032748?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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